N-(1,1-dioxidotetrahydrothiophen-3-yl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C18H20N4O3S/c23-18(21-15-6-7-26(24,25)11-15)14-9-22(10-14)17-8-16(19-12-20-17)13-4-2-1-3-5-13/h1-5,8,12,14-15H,6-7,9-11H2,(H,21,23)
• InChI Key: CORVMAIERBOOKH-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)C2CN(C2)C3=NC=NC(=C3)C4=CC=CC=C4
• Molecular Formula: C18H20N4O3S
• Molecular Weight: 372.4 g/mol

Description

N-(1,1-dioxidotetrahydrothiophen-3-yl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C18H20N4O3S and its molecular weight is 372.44. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

• Antidepressant and Nootropic Agents : Schiff’s bases and 2-azetidinones derived from pyridine carbohydrazides exhibit antidepressant and nootropic activities, suggesting the potential of azetidine and pyrimidine skeletons as central nervous system active agents (Thomas et al., 2016).

• Anticancer and Anti-inflammatory Agents : Synthesis and evaluation of pyrazolopyrimidine derivatives have shown anticancer and anti-5-lipoxygenase activities, highlighting the therapeutic potential of pyrimidine derivatives in cancer and inflammation treatment (Rahmouni et al., 2016).

• HIV-1 Reverse Transcriptase Inhibitors : Piperidine-4-yl-aminopyrimidines have been explored as non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV-1, showing broad potency against resistant mutant viruses, demonstrating the significance of pyrimidine derivatives in antiviral research (Tang et al., 2010).

• Antitubercular and Antibacterial Activities : Carboxamide derivatives of triazinyl and pyrimidine have been synthesized with confirmed molecular structures and tested for antitubercular and antibacterial activities, indicating their potential as antimicrobial agents (Bodige et al., 2020).

Organic Synthesis Applications

• Synthesis of Functionalized Amino Acid Derivatives : Research on the synthesis of functionalized amino acid derivatives related to azetidine and pyrimidine indicates their use in designing new anticancer agents, showcasing the role of these derivatives in the development of novel therapeutic compounds (Kumar et al., 2009).

• Marine-sourced Natural Product Synthesis : The synthesis of marine-sourced natural products, including pyrimidinyl benzamides by amide bond formation, illustrates the importance of these derivatives in the discovery and design of new drugs with antibacterial properties (Joshi & Dodge, 2021).